Cas no 1215205-93-8 (tert-Butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate
• CAS No: 1215205-93-8
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• MDL: MFCD13195696
• CID: 856895
• Update Time: 2026-04-29

tert-Butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate
• 3-(4-BOC-piperazino)-4-nitroanisole
• t-Butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate

• MDL： MFCD13195696
• Inchi： InChI=1S/C16H23N3O5/c1-16(2,3)24-15(20)18-9-7-17(8-10-18)14-11-12(23-4)5-6-13(14)19(21)22/h5-6,11H,7-10H2,1-4H3
• InChI Key： OGPKHZOURJVUKL-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C=CC(=C2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 337.16400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 87.83000
• LogP: 3.18660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-Butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate

tert-Butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate: A Comprehensive Overview

tert-Butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 1215205-93-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperazine ring, a nitrophenyl group, and a tert-butyl ester moiety, each contributing to its distinct chemical properties.

The piperazine core of the molecule is a six-membered ring containing two nitrogen atoms, which is known for its ability to form hydrogen bonds and interact with biological targets. This feature makes it a valuable component in the design of bioactive compounds. The 5-methoxy substituent on the phenyl ring introduces electron-donating effects, potentially influencing the compound's reactivity and selectivity. Meanwhile, the 2-nitrophenyl group adds electron-withdrawing characteristics, which can modulate the electronic properties of the molecule and enhance its activity in certain biological systems.

Recent studies have highlighted the importance of tert-butyl esters in protecting carboxylic acid functionalities during organic synthesis. The tert-butyl group not only stabilizes reactive intermediates but also facilitates subsequent transformations, making it a popular choice in multi-step synthesis protocols. In the case of tert-butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate, this protecting group plays a crucial role in maintaining the integrity of the molecule during various chemical reactions.

From a pharmacological perspective, compounds containing piperazine rings have been extensively studied for their potential as kinase inhibitors, ion channel modulators, and GPCR antagonists. The combination of methoxy and nitrophenyl groups in this compound suggests that it may exhibit selectivity towards specific biological targets. Preliminary in vitro studies have indicated that this compound demonstrates moderate activity against certain cancer cell lines, prompting further investigation into its therapeutic potential.

In terms of synthesis, tert-butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate can be prepared via a multi-step process involving nucleophilic aromatic substitution and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

Looking ahead, the development of novel derivatives based on this compound holds promise for advancing drug discovery efforts. By modifying the substituents on the piperazine ring or altering the ester group, chemists can explore a wide range of biological activities and optimize lead compounds for specific therapeutic indications.

In conclusion, tert-butyl 4-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate represents a valuable tool in modern organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in the development of innovative therapeutic agents.